Cholest-5-ene, 3-bromo-, (3beta)-
Cholest-5-ene, 3-bromo-, (3beta)-
Brand Name:
Vulcanchem
CAS No.:
516-91-6
VCID:
VC0167310
InChI:
InChI=1S/C27H45Br/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Br)C)C
Molecular Formula:
C27H45Br
Molecular Weight:
449.5 g/mol
Cholest-5-ene, 3-bromo-, (3beta)-
CAS No.: 516-91-6
Reference Standards
VCID: VC0167310
Molecular Formula: C27H45Br
Molecular Weight: 449.5 g/mol
CAS No. | 516-91-6 |
---|---|
Product Name | Cholest-5-ene, 3-bromo-, (3beta)- |
Molecular Formula | C27H45Br |
Molecular Weight | 449.5 g/mol |
IUPAC Name | 3-bromo-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene |
Standard InChI | InChI=1S/C27H45Br/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3 |
Standard InChIKey | WDRGNJZPWVRVSN-DPAQBDIFSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)Br)C)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Br)C)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Br)C)C |
Synonyms | 3b-Bromocholest-5-ene |
PubChem Compound | 101735 |
Last Modified | Nov 11 2021 |
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